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Manganese-zinc (Mn-Zn) ferrites are a class of soft magnetic ceramic materials composed of
iron oxide, manganese oxide, and zinc oxide.[1][2] Their unique combination of high magnetic
permeability, high electrical resistivity, and low coercivity makes them indispensable
components in a wide range of electronic applications, particularly for high-frequency inductors
and transformers used in power conversion, telecommunications, and interference
suppression.[3][4]

Despite their efficiency, Mn-Zn ferrite cores are subject to energy dissipation in the form of heat
when exposed to a time-varying magnetic field. This phenomenon, known as core loss or
power loss, is a critical parameter in the design of magnetic components.[4] Excessive core
loss can reduce the efficiency of a device, lead to a detrimental increase in operating
temperature, and potentially cause thermal runaway.[5] Understanding the fundamental
mechanisms that contribute to core loss is therefore essential for material selection, component
design, and performance optimization.

Core loss in Mn-Zn ferrites is a complex phenomenon arising from multiple, often
interdependent, physical mechanisms.[6] It is broadly separated into three primary
components: hysteresis loss, eddy current loss, and residual loss.[7][8] The total power loss
(Pcv) is the sum of these three components:

Pcv=Ph + Pe + Pr

where:
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e Phis the hysteresis loss
e Pe is the eddy current loss
e Pris the residual loss

This guide provides a detailed examination of these loss mechanisms, the factors that
influence them, the experimental methods used for their characterization, and a summary of

quantitative data.

Mechanisms of Core Loss

The total power loss in a ferrite core is the sum of distinct physical mechanisms that dissipate
energy. The contribution of each mechanism is highly dependent on operating conditions such

as frequency, magnetic flux density, and temperature.
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Figure 1: Breakdown of total core loss into its fundamental components.

Hysteresis Loss (Ph)

Hysteresis loss is the energy dissipated as heat during each cycle of magnetization and
demagnetization.[9] It originates from the irreversible movement of magnetic domain walls and
the rotation of magnetic domains within the ferrite material. As the external magnetic field
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changes, energy is required to overcome the frictional forces that impede domain wall motion,
and this energy is converted into heat.[4][9]

The area enclosed by the B-H (magnetic flux density vs. magnetic field strength) hysteresis
loop of a material is proportional to the hysteresis loss per cycle. For soft magnetic materials
like Mn-Zn ferrites, a narrow B-H loop is desirable as it indicates lower hysteresis loss.[4] This
loss is a primary contributor to total core loss at lower frequencies.[10][11]

Factors influencing hysteresis loss include:

o Material Composition: The ratio of Mn, Zn, and Fe oxides, as well as the presence of
dopants, significantly affects magnetocrystalline anisotropy and magnetostriction, which are
key determinants of hysteresis loss.[1][9]

e Microstructure: Grain size, porosity, and the presence of impurities or inclusions can impede
domain wall motion, thereby increasing hysteresis loss.[9]

o Temperature: As temperature changes, the magnetic anisotropy of the material is altered.
For many Mn-Zn ferrites, hysteresis loss decreases as temperature rises towards the point
of minimum anisotropy, before increasing again as it approaches the Curie temperature.[11]
[12]

Eddy Current Loss (Pe)

According to Faraday's law of induction, a time-varying magnetic field within the ferrite core
induces electromotive forces (voltages). Since ferrites, while being insulators, have a finite
electrical resistivity, these induced voltages drive circulating currents known as eddy currents.
[13][14] The energy dissipated by these currents flowing through the resistive material is the
eddy current loss, which manifests as heat (I12R loss).

Eddy current loss is highly dependent on:

e Frequency: The induced voltage and therefore the eddy currents are proportional to the rate
of change of magnetic flux, so eddy current loss increases significantly with frequency.[13]
[14]
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» Material Resistivity (p): Higher electrical resistivity limits the magnitude of the eddy currents,
thus reducing the loss. Mn-Zn ferrites have a relatively high resistivity compared to metallic
magnetic materials, which is a key advantage for high-frequency applications.[3][13]

o Core Geometry: Larger cross-sectional areas provide longer paths for eddy currents to flow,
increasing losses. This is why laminations are used in metallic cores, although they are not
necessary for ferrites at most operating frequencies.[3][14]

o Microstructure: The resistivity of a polycrystalline ferrite is influenced by both the grain
resistivity and the grain boundary resistivity. At low frequencies, eddy currents are largely
confined within individual grains, while at higher frequencies, they can circulate over the
entire core cross-section.[14][15]

Residual Loss (Pr)

Residual loss, sometimes referred to as excess or anomalous loss, accounts for the portion of
the total core loss that cannot be explained by classical hysteresis and eddy current
mechanisms.[7][16] The origins of residual loss are complex and are a subject of ongoing
research, but they are generally attributed to dynamic magnetic effects.[7][8]

Key contributors to residual loss include:

e Spin Damping and Magnetic Resonance: Energy can be dissipated directly from the
precessing motion of electron spins to the crystal lattice.[8][15] As the operating frequency
approaches the material's ferromagnetic resonance frequency, these losses can increase
dramatically.

o Domain Wall Resonance and Relaxation: The oscillatory motion of domain walls can also
lead to energy dissipation.[12]

e Microscopic Eddy Currents: Non-uniform magnetization changes around moving domain
walls can generate microscopic eddy currents that are not accounted for in the classical
model.

Residual loss becomes a significant, often dominant, component of the total core loss at high
frequencies (typically in the MHz range).[7][17]

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.netl.doe.gov/sites/default/files/netl-file/Core-Loss-Datasheet---MnZn-Ferrite---N87%5B1%5D.pdf
https://www.blikai.com/blog/components-parts/ferrite-materials-explained-nizn-vs-mnzn-for-emi-suppression
https://www.netl.doe.gov/sites/default/files/netl-file/Core-Loss-Datasheet---MnZn-Ferrite---N87%5B1%5D.pdf
https://ieeexplore.ieee.org/document/6587546/
https://ieeexplore.ieee.org/document/6587546/
https://ieeexplore.ieee.org/document/6587546/
https://pubs.aip.org/aip/jap/article-pdf/81/8/4791/18692473/4791_1_online.pdf
https://ieeexplore.ieee.org/document/489862/
https://pubs.aip.org/aip/jap/article-pdf/81/8/4791/18692473/4791_1_online.pdf
https://www.mdpi.com/2312-7481/8/6/60
https://www.mdpi.com/2312-7481/8/6/60
https://ieeexplore.ieee.org/document/6587546/
https://pubs.aip.org/aip/jap/article/134/22/223903/2929386/Temperature-dependence-of-complex-permeability-and
https://pubs.aip.org/aip/jap/article-pdf/81/8/4791/18692473/4791_1_online.pdf
https://ieeexplore.ieee.org/document/281218/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Modeling Core Loss: The Steinmetz Equation

A widely used empirical model to predict core loss in magnetic materials under sinusoidal
excitation is the Steinmetz Equation.[18][19] It provides a practical way to estimate losses
based on operating conditions and material-specific coefficients.

The classical Steinmetz Equation is given by:
Pcv =k * f*a * B

where:

Pcv is the time-average power loss per unit volume (e.g., in KW/m3).

f is the frequency of sinusoidal excitation.

B is the peak magnetic flux density.

k, a, and (3 are the Steinmetz coefficients, which are constants found by fitting experimental
data for a specific material at a given temperature.[18][19]

While the Steinmetz equation is invaluable for design, it has limitations. It is only accurate for
sinusoidal waveforms.[18] For the non-sinusoidal waveforms common in modern switching
power supplies, modifications like the Modified Steinmetz Equation (MSE) or the Generalized
Steinmetz Equation (GSE) are required for more accurate predictions.[18][19]

Factors Influencing Core Loss

The performance of a Mn-Zn ferrite core is governed by several interdependent operating and
material factors.
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Figure 2: Key factors influencing Mn-Zn ferrite core loss.

Frequency: As frequency increases, both eddy current and residual losses rise, typically
making frequency the most dominant factor in overall core loss at high-frequency operation.
[20][21]

Flux Density: Higher peak flux density increases the area of the B-H loop, leading to greater
hysteresis loss. It also contributes to increased eddy current and residual losses.[3][7]

Temperature: Mn-Zn power ferrites are engineered to have a minimum core loss at a specific
operating temperature, often between 80°C and 100°C, which corresponds to the typical
operating temperature inside a power supply.[5][22] Operating above or below this optimal
temperature will result in higher losses.

Material Processing: The manufacturing process, including sintering conditions (temperature,
atmosphere), can significantly alter the ferrite's microstructure and chemical homogeneity,
thereby affecting its magnetic properties and core loss.[10][23] Doping with small amounts of
other elements like Cobalt (Co) or Niobium (Nb) can also be used to tailor the loss
characteristics.[1]

Experimental Measurement of Core Loss
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Accurate characterization of core loss is crucial for both material development and component
design. The most common method is the two-winding wattmeter method, which measures the
electrical power dissipated by a core sample.[24][25]

Experimental Protocol: Two-Winding Wattmeter Method

This protocol describes a generalized procedure for measuring core loss on a toroidal (ring)
core sample, which is a standard shape for material characterization as it provides a closed
magnetic circulit.

Objective: To measure the total power loss of a Mn-Zn ferrite core under sinusoidal excitation at
a specific frequency, flux density, and temperature.

Apparatus:

» Toroidal core under test (CUT).

e Function Generator or Power Source capable of producing a stable sinusoidal waveform.
o Power Amplifier to drive the primary winding.

 Digital Oscilloscope with high resolution and math functions.

» Voltage Probe.

o Current Probe or a non-inductive current sensing resistor.

o Temperature Chamber or environmental oven.

e Winding wire (e.g., Litz wire for high frequency).

Procedure:

o Core Preparation: Wind a primary (N1) and a secondary (N2) winding onto the toroidal core.
Nz is typically wound first, close to the core, followed by N1. The number of turns should be
chosen to achieve the desired magnetic field strength without excessive voltage or current.
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Setup Assembly: Place the wound core inside the temperature chamber. Connect the power
source/amplifier to the primary winding (N1). Connect the voltage probe across the
secondary winding (N2) and the current probe in series with the primary winding. Connect
both probes to the oscilloscope.

Temperature Stabilization: Set the temperature chamber to the desired measurement
temperature and allow the core to reach thermal equilibrium.

Excitation: Set the function generator to the desired frequency. Adjust the output voltage of
the power source until the desired peak flux density (B) is achieved in the core. B is
calculated from the voltage measured across the secondary winding (V2) using the Faraday
equation: B = [V2(t) dt / (N2 * Ae), where Ae is the effective cross-sectional area of the core.
For a sine wave, this simplifies to B_peak =V_rms/ (V2 * it * f * N2 * Ae).

Data Acquisition: Simultaneously capture the waveforms of the primary current, i1(t), and the
secondary voltage, vz(t), using the oscilloscope.

Power Calculation: The magnetic field strength, H(t), is calculated from the primary current:
H(t) = (N1 * i1(t)) / le, where le is the effective magnetic path length. The power loss per unit
volume (Pcv) is then calculated by integrating the product of H and dB/dt over one cycle and
multiplying by the frequency: Pcv = (1/Ve) * f * [(H(t) * (dB/dt)) dt, where Ve is the effective
core volume. Modern digital oscilloscopes can often perform these calculations directly from
the measured waveforms.

Repeat Measurements: Repeat steps 3-6 for each desired combination of frequency, flux
density, and temperature.

3. Analysis
1. Setup 2. Measurement Calculate B(t)
from V_sec(t)
Prepare Core Assemble Circuit Place in Chamber Set Frequency & Voltage Acquire Waveforms
(Wind N1, N2) (Source, Probes, Scope) & Set Temperature (Achieve Target Bmax) (V_sec, I_prim)
Calculate H(t)
from I_prim(t)
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Figure 3: Experimental workflow for core loss measurement using the wattmeter method.

Quantitative Data Summary

The following tables summarize representative data for the core loss characteristics of typical
Mn-Zn power ferrites. The exact values can vary significantly between different material grades
and manufacturers.

Table 1: Core Loss vs. Frequency (Conditions: 100°C, 50 mT Peak Flux Density)

Frequency (kHz) Typical Core Loss (kW/m?3) Primary Loss Mechanism
100 30-60 Hysteresis & Eddy Current
500 250 - 400 Eddy Current & Residual
1000 (1 MHz) 700 - 1200 Residual & Eddy Current
2000 (2 MHz) 2000 - 3500 Residual

Data compiled from trends shown in various sources.[3][20]

Table 2: Core Loss vs. Peak Flux Density (Conditions: 100°C, 100 kHz)

Peak Flux Density (mT) Typical Core Loss (kW/m3)
50 30-60

100 80 - 150

150 180 - 300

200 350 - 550

Data compiled from trends shown in various sources.[3][26]

Table 3: Core Loss vs. Temperature (Conditions: 100 kHz, 50 mT Peak Flux Density)
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Temperature (°C) Typical Core Loss (kW/m3)
25 50-90

60 35-70

100 30 - 60 (Typical Minimum)
140 60 - 110

Data compiled from trends shown in various sources.[5][22][27]

Conclusion

The core loss in manganese-zinc ferrites is a critical performance metric dictated by a
combination of three fundamental mechanisms: hysteresis, eddy currents, and residual losses.
Each mechanism is influenced differently by operating conditions—frequency, flux density, and
temperature—as well as by the intrinsic material properties derived from its chemical
composition and microstructure. A thorough understanding of these principles is paramount for
engineers and scientists to design efficient high-frequency magnetic components and to
develop new ferrite materials with superior performance characteristics. Through standardized
experimental characterization and the application of empirical models like the Steinmetz
equation, core loss can be reliably predicted and managed, enabling the continued
advancement of power electronics technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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